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Introduction

Calendula officinalis, commonly known as marigold, has a long history of use in traditional
medicine for its wound-healing and anti-inflammatory properties.[1] Modern research has
identified various bioactive compounds in marigold flowers, including flavonoids, carotenoids,
and triterpenoids, which contribute to its therapeutic effects such as antioxidant, anti-
inflammatory, and antimicrobial activities.[2][3][4][5] These properties make marigold flower
extract a compelling active ingredient for topical cream formulations aimed at treating various
skin conditions.[3][6]

These application notes provide detailed protocols for the formulation and evaluation of topical
creams containing marigold flower extract. The information is intended to guide researchers
and drug development professionals in creating stable, effective, and safe topical products.

Data Presentation
Table 1: Composition of Marigold Extract Creams
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BENGHE

Ingredient

Formulation 1
(olw)[2]

Formulation 2
(olw)

Formulation 3
(wlo)[6]

Formulation 4
(wlo)[1]

Oil Phase

Stearic Acid

Present

Present

Cetyl Alcohol

Present

Potassium

Hydroxide

Present

Paraffin Oil

16%

ABIL-EM 90

3.5%

Aqueous Phase

Marigold Extract

Ethanolic Extract

0.3%, 0.6%, or
0.9% Dry Extract

3%

Hydroalcoholic

Ethanolic Extract

Extract
Glycerin Present - - -
Lanolin Present - - -
Methyl Paraben Present - - -
Distilled Water g.s. g.s. g.s. g.s.
Other
Perfume Present - Lemon Oil -
Carbomer - Present - -
Triethanolamine - Present - -
Glycerol
Monostearate ) Present ) )

o/w: oil-in-water emulsion; w/o: water-in-oil emulsion; g.s.:

quantity sufficient
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Table 2: Physicochemical Evaluation of Marigold Extract
Creams

. Formulation 2 ]
Parameter Formulation 1[2] Formulation 3[7]
(0.9% Extract)

pH Not specified Not specified 6.29 £ 0.03
Viscosity Not specified Not specified 381 £ 6.96 Cps
Spreadability Good Not specified Not specified
Homogeneity Homogeneous Homogeneous Homogeneous
Appearance Pleasant White and glossy Not specified
Color Not specified White Not specified
Odor Pleasant Not specified Not specified
Irritancy Test Non-irritant Not specified Not specified

Table 3: Stability Testing of Marigold Extract Creams
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Storage )
Parameter o Duration Results Reference
Conditions
Organoleptic
Properties 25 £ 2°C, 60% No significant
12 months
(Appearance, RH changes
Color, Smell)
Total Carotenoid
25+ 2°C 12 months Stable
Content
Physical and
_ 25+ 2°C/ 60%
Chemical RH 1 month Stable [8]
Stability
Physical and 5+3°C
Chemical (protected from 2 months Stable [8]
Stability light)
Accelerated 40+2°C/ 75+
N 3 months Stable [9]
Stability 5% RH
pH, Viscosity,
Organoleptic Not specified 60 days Consistent [10]

Properties

Experimental Protocols
Preparation of Marigold Flower Extract

This protocol describes the preparation of an ethanolic extract of marigold flowers.
Materials:

» Dried marigold (Calendula officinalis) flowers

e Ethanol (96% v/v)

* |sopropanol
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Glass jar with a lid

Stirring rod

Filter paper or cheesecloth

Rotary evaporator (optional)
Protocol:

e Maceration: Place the dried marigold flowers in a glass jar. Add a mixture of 96% (V/V)
ethanol and isopropanol at a ratio of 8:2 (V/V) to cover the plant material completely.

o Extraction: Seal the jar and keep it in a cool, dark place for 48-72 hours, shaking
occasionally.

 Filtration: After the maceration period, filter the mixture through filter paper or several layers
of cheesecloth to separate the extract from the plant material.

o Concentration (Optional): To obtain a more concentrated extract, the solvent can be
evaporated using a rotary evaporator at a controlled temperature (e.g., 40-50°C).

o Storage: Store the final extract in a tightly sealed, dark glass container in a cool place.

Formulation of a Hydrophilic (o/lw) Cream Base

This protocol outlines the preparation of an oil-in-water cream base.

Materials:

Oil Phase (Part A): Stearic Acid, Cetyl Alcohol

Aqueous Phase (Part B): Glycerin, Distilled Water, Methyl Paraben

Emulsifier System (Part C): Carbomer, Triethanolamine

Heating mantles or water baths

Beakers
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e Homogenizer or high-shear mixer

Protocol:

Heating: Separately heat the oil phase (Part A) and the aqueous phase (Part B) to 70°C. If
using a carbomer (Part C), disperse it in water and heat to 70°C separately.

o Emulsification: Slowly add the oil phase (Part A) to the aqueous phase (Part B) with
continuous stirring. If using a carbomer, add it after combining the oil and agueous phases.

e Homogenization: Homogenize the mixture to ensure a uniform emulsion and reduce the
globule size.

Cooling: Continue stirring the mixture until it cools down to approximately 35°C.

Incorporation of Marigold Extract and Final Cream
Preparation

Protocol:

o Addition of Active Ingredient:. Once the cream base has cooled to around 35°C, add the
desired concentration of the marigold flower extract (Part D) to the base with continuous
stirring until it is uniformly dispersed.

» Final Mixing: Continue to stir the cream until it reaches room temperature to ensure
homogeneity.

o Packaging: Transfer the final cream into suitable, airtight containers and store them in a cool,
dark place.

Evaluation of Topical Cream

a. Physicochemical Evaluation:

e pH Measurement: Disperse 1 g of the cream in 100 mL of distilled water and measure the pH
using a calibrated pH meter.[2]

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://iarjset.com/wp-content/uploads/2021/06/IARJSET.2021.8569.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Viscosity: Determine the viscosity of the cream using a viscometer with an appropriate
spindle at a defined rotational speed.[2]

Spreadability: Measure the diameter of the cream circle after a specific weight is placed on a
known amount of the cream for a defined time.

Homogeneity: Visually inspect the cream for any signs of phase separation or grittiness.[2]
Appearance, Color, and Odor: Evaluate the organoleptic properties of the cream.[2]

. Stability Studies:
Conduct stability testing according to ICH guidelines.[11]

Store the cream samples at different temperature and humidity conditions (e.g., 25°C/60%
RH, 40°C/75% RH).[9][12]

Evaluate the physicochemical parameters at regular intervals (e.g., 0, 1, 3, and 6 months).
[11]

. In Vitro Antioxidant Activity:

The antioxidant activity can be assessed using methods like the DPPH (2,2-diphenyl-1-
picrylhydrazyl) radical scavenging assay.

. In Vivo Studies (as applicable):

Irritancy Test: Apply a small amount of the cream to a marked area on the skin of volunteers
or animal models and observe for any signs of irritation, redness, or edema.[2]

Wound Healing Activity: In animal models, create an excision or incision wound and apply
the formulated cream. Measure the rate of wound contraction and the time to complete
epithelialization.[7][13]

Signaling Pathways and Experimental Workflows
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Anti-inflammatory Signaling Pathway of Marigold
Extract

Marigold extract has been shown to exert its anti-inflammatory effects by modulating key
signaling pathways involved in inflammation. The active compounds in the extract, such as
triterpenoids and flavonoids, can suppress the expression of pro-inflammatory cytokines and
enzymes. One of the primary mechanisms involves the inhibition of the NF-kB (Nuclear Factor
kappa-light-chain-enhancer of activated B cells) pathway. NF-kB is a crucial transcription factor
that regulates the expression of genes involved in inflammation, including TNF-a (Tumor
Necrosis Factor-alpha) and COX-2 (Cyclooxygenase-2).[5][14] By inhibiting the activation of
NF-kB, marigold extract can reduce the production of these inflammatory mediators.[5][14]
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Caption: Inhibition of the NF-kB inflammatory pathway by marigold extract.

Experimental Workflow for Cream Formulation and
Evaluation
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The following diagram illustrates the logical workflow from the initial preparation of the marigold
extract to the final evaluation of the formulated topical cream.
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Marigold Flower Cream Formulation | Stability
Extraction (Base Preparation & Extract Incorporation) Testing
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Caption: Workflow for the development and testing of marigold extract cream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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